Cas no 75307-61-8 (1,3-Dioxane-4,5,6-trione, 2,2-dimethyl-)

• Product Name: 1,3-Dioxane-4,5,6-trione, 2,2-dimethyl-
• CAS No: 75307-61-8
• MF: C₆H₆O₅
• MW: 158.108842372894
• CID: 539772
• PubChem ID: 12639418
• Update Time: 2025-04-19

1,3-Dioxane-4,5,6-trione, 2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,5,6-trione, 2,2-dimethyl-
• 2,2-dimethyl-1,3-dioxane-4,5,6-trione
• 75307-61-8
• DTXSID20505284

• Inchi： 1S/C6H6O5/c1-6(2)10-4(8)3(7)5(9)11-6/h1-2H3
• InChI Key： IDRRJTYLFQIZFO-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OC1(C)C)=O)=O

Computed Properties

• Exact Mass: 158.02148
• Monoisotopic Mass: 158.02152329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67